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Compound of Interest

Compound Name: 1,5-Dichloropentane

Cat. No.: B010660

An In-depth Technical Guide to 1,5-Dichloropentane (CAS Number: 628-76-2)

This technical guide provides a comprehensive overview of the chemical information,
physicochemical properties, reactivity, and safety data for 1,5-Dichloropentane, identified by
the CAS number 628-76-2. The information is intended for researchers, scientists, and
professionals in the field of drug development and chemical synthesis.

Chemical Identity

1,5-Dichloropentane is a halogenated alkane that serves as a versatile building block in
organic synthesis. Its bifunctional nature, with two terminal chlorine atoms, allows for a variety
of chemical transformations.
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Identifier Value

CAS Number 628-76-2[1][2][3][4]

IUPAC Name 1,5-dichloropentane[4]

Molecular Formula CsH10CI2[2][3][4]

Molecular Weight 141.04 g/mol [2][3][4]

Synonyms Pentamethylene chloride, Pentamethylene
dichloride, Amylene chloride[1][4][5]

InChl Key LBKDGROORAKTLC-UHFFFAOYSA-N[2][4]

SMILES ClCCcccCl?]

Physicochemical Properties

The physical and chemical properties of 1,5-Dichloropentane are summarized in the table

below, providing essential data for its handling, storage, and application in experimental

settings.

Property

Value

Physical State

Colorless liquid[4]

Melting Point

-72 °C[2]

Boiling Point

180 °C at 1013 hPa[2]

63-66 °C at 10 mm Hg[1]

Density

1.106 g/mL at 25 °C[1]

1.10 g/cm3 at 20 °C[2]

Vapor Pressure

1.5 hPa at 25 °C[2]

Solubility in Water

0.125 g/L[2]

Refractive Index (n20/D)

1.457[1]

Flash Point

26 °C (closed cup)[2?]
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Reactivity and Applications

1,5-Dichloropentane is primarily utilized as a precursor in the synthesis of other organic
compounds. A notable application is its use in the preparation of tetrhydrothiopyran, also known
as thiane, through a reaction with a sulfide source.[1] This transformation highlights the utility of
1,5-Dichloropentane as a five-carbon building block for the construction of heterocyclic
systems.

Experimental Protocols

Synthesis of Tetrahydrothiopyran from 1,5-Dichloropentane

This protocol describes a general procedure for the synthesis of tetrahydrothiopyran via the
reaction of 1,5-Dichloropentane with sodium sulfide.

Materials:

1,5-Dichloropentane

Sodium sulfide (NazS)

Ethanol (or a suitable solvent)

Water

Procedure:

 In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve
sodium sulfide in a mixture of ethanol and water.

e Add 1,5-Dichloropentane to the solution.
» Heat the reaction mixture to reflux with vigorous stirring for several hours.

e Monitor the reaction progress using a suitable analytical technique, such as gas
chromatography (GC), until the starting material is consumed.

o After the reaction is complete, cool the mixture to room temperature.
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o Perform a liquid-liquid extraction to separate the organic product from the aqueous phase.

e Wash the organic layer with brine and dry it over an anhydrous drying agent (e.qg.,
magnesium sulfate).

* Remove the solvent under reduced pressure.

 Purify the crude product by distillation to obtain pure tetrahydrothiopyran.

Below is a graphical representation of the experimental workflow.
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Experimental Workflow for the Synthesis of Tetrahydrothiopyran
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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